Cas no 153853-43-1 (Boronic acid,[3-[(1-oxopropyl)amino]phenyl]- (9CI))

Boronic acid,[3-[(1-oxopropyl)amino]phenyl]- (9CI) structure
153853-43-1 structure
Product Name:Boronic acid,[3-[(1-oxopropyl)amino]phenyl]- (9CI)
CAS No:153853-43-1
MF:C9H12BNO3
MW:193.007482528687
CID:225414
PubChem ID:192653
Update Time:2025-04-19

Boronic acid,[3-[(1-oxopropyl)amino]phenyl]- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Boronic acid,[3-[(1-oxopropyl)amino]phenyl]- (9CI)
    • [3-(propanoylamino)phenyl]boronic acid
    • 3-(propionamido)phenylboronic acid
    • 3-Propionamidophenylboronic acid
    • PAPBA-3
    • (3-Propionamidophenyl)boronic acid
    • (3-propanamidophenyl)boronic acid
    • CHEMBL5202741
    • 3-(propionamido) phenylboronic acid
    • SCHEMBL6353539
    • 153853-43-1
    • DTXSID10165457
    • FT-0710022
    • starbld0019316
    • Inchi: 1S/C9H12BNO3/c1-2-9(12)11-8-5-3-4-7(6-8)10(13)14/h3-6,13-14H,2H2,1H3,(H,11,12)
    • InChI Key: OWHHCOKJBCMMOX-UHFFFAOYSA-N
    • SMILES: O=C(CC)NC1C=CC=C(B(O)O)C=1

Computed Properties

  • Exact Mass: 192.09466
  • Monoisotopic Mass: 193.0910234g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 199
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 69.6Ų

Experimental Properties

  • PSA: 69.56

Boronic acid,[3-[(1-oxopropyl)amino]phenyl]- (9CI) Related Literature

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